Cas no 658085-63-3 (Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-acetyl-5-(1-methylethyl)-)

• Product Name: Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-acetyl-5-(1-methylethyl)-
• CAS No: 658085-63-3
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 1693691
• Update Time: 2024-09-02

Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-acetyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazin-4(1H)-one, 6-acetyl-5-(1-methylethyl)-

• Inchi： 1S/C11H13N3O2/c1-6(2)9-8(7(3)15)4-14-10(9)11(16)12-5-13-14/h4-6H,1-3H3,(H,12,13,16)
• InChI Key： GKAZKXGZXVVZFQ-UHFFFAOYSA-N
• SMILES： N12C=C(C(C)=O)C(C(C)C)=C1C(=O)N=CN2

Computed Properties

• Exact Mass: 219.10089

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 417.6±55.0 °C(Predicted)
• PSA: 63.46
• pka: -6.69±0.20(Predicted)